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Introduction

YM-53601 is a potent and selective inhibitor of squalene synthase, a critical enzyme in the
cholesterol biosynthesis pathway.[1][2] By targeting this enzyme, YM-53601 effectively blocks
the conversion of farnesyl pyrophosphate to squalene, the first committed step in sterol
biosynthesis. This mechanism of action makes YM-53601 a valuable tool for studying
cholesterol metabolism and for investigating its potential as a therapeutic agent in
hypercholesterolemia and other lipid-related disorders. These application notes provide
detailed protocols for the preparation and use of YM-53601 in a cell culture setting, with a
specific focus on the human hepatoma cell line, HepG2, a well-established model for studying
liver function and lipid metabolism.[3][4][5]

Chemical Properties and Solubility

A summary of the key chemical properties and solubility information for YM-53601 is presented
in the table below. This data is essential for the accurate preparation of stock solutions and
subsequent dilutions for cell culture experiments.
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Property

Value

Reference

Molecular Formula

C21H21FN20 - HCI

Cayman Chemical

Molecular Weight

372.9 g/mol

Cayman Chemical

Appearance

Crystalline solid

Cayman Chemical

Solubility (DMSO)

=100 mg/mL

MedChemExpress

Solubility (Ethanol)

~2 mg/mL

Cayman Chemical

Storage (Powder)

-20°C

Cayman Chemical

Storage (in DMSO)

-20°C (up to 1 month) or -80°C

(up to 6 months)

[6]

Signaling Pathway

YM-53601 inhibits squalene synthase, a key enzyme in the cholesterol biosynthesis pathway.
The diagram below illustrates the position of squalene synthase in this pathway and the effect
of YM-53601 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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